2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile
Description
2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile is a chemical compound with the CAS Number: 22056-04-8 . It has a molecular weight of 193.63 .
Synthesis Analysis
The compound has been synthesized and purified through column chromatography . It has been used to synthesize Cr+3, Mn+2, Co+3, Ni+2, Cu+2 complexes under basic conditions .Molecular Structure Analysis
The InChI code for the compound is 1S/C10H8ClNO/c1-7(6-12)10(13)8-2-4-9(11)5-3-8/h2-5,10,13H,1H2 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
The compound has been subjected to characterization through spectral analyses and verified with the IR spectrum that was generated computationally by the DFT B3LYP method, with 6-311++ G (d,p) basis set and Hartree Fock (HF) B3LYP method in conjunction with 3-21G(d,p) basis set .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm^3, a boiling point of 354.9±42.0 °C at 760 mmHg, and a flash point of 168.4±27.9 °C . It has 3 H bond acceptors, 1 H bond donor, and 4 freely rotating bonds .Scientific Research Applications
Based on the information available from the search results, here is a comprehensive analysis of the scientific research applications of “2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile”:
Synthesis of Derivatives
This compound is used as a precursor in the synthesis of various derivatives. For example, it can be transformed into MBHA (Methyl 2-((4-chlorophenyl) (hydroxy)methyle) acrylate) , which is then used to synthesize transition metal complexes .
Biological Activities
The compound has been studied for its biological activities. It is involved in the synthesis of bioactive aromatic compounds containing the indole nucleus, which have shown clinical and biological applications .
Molecular Docking Studies
It has potential applications in molecular docking studies to explore anti-HIV activity. Derivatives synthesized from this compound have been screened against HIV-1 and HIV-2 strains replication in acutely infected cells .
Transition Metal Complexes
The compound is used to create transition metal complexes with metals such as Cr+3, Mn+2, Co+3, Ni+2, Cu+2. These complexes are characterized through spectral analyses and computational methods like DFT B3LYP and Hartree Fock B3LYP .
properties
IUPAC Name |
2-[(4-chlorophenyl)-hydroxymethyl]prop-2-enenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c1-7(6-12)10(13)8-2-4-9(11)5-3-8/h2-5,10,13H,1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCZGEVNRFSAQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(C#N)C(C1=CC=C(C=C1)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-Chlorophenyl)(Hydroxy)Methyl)Acrylonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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